Cas no 14087-31-1 (D-Xylose, 4-O-b-D-galactopyranosyl-)

• Product Name: D-Xylose, 4-O-b-D-galactopyranosyl-
• CAS No: 14087-31-1
• MF: C₁₁H₂₀O₁₀
• MW: 312.270504951477
• CID: 213653
• PubChem ID: 3082054
• Update Time: 2025-05-25

D-Xylose, 4-O-b-D-galactopyranosyl- Chemical and Physical Properties

Names and Identifiers

• D-Xylose, 4-O-b-D-galactopyranosyl-
• (2R,3R,4R)-2,3,5-trihydroxy-4-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxypentanal
• 4-O-galactopyranosylxylose
• 4-O-beta-D-galactopyranosyl-D-xylose
• 4-O-Galactosyl-D-xylose
• 4-O-Galactosylxylose
• D-Xylose, 4-O-beta-D-galactopyranosyl-
• Gaxilose
• DB12767
• 4-O-.BETA.-D-GALACTOPYRANOSYL-D-XYLOSE
• (3R,4R,5R)-5-(((2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-2,3,4-triol
• CHEMBL4297512
• CHEBI:197228
• 14087-31-1
• AKOS040751899
• BYZQBCIYLALLPA-NOPGXMAYSA-N
• NS00072018
• UNII-A571S2B3JE
• XYLOSE, 4-O-.BETA.-D-GALACTOPYRANOSYL-, D-
• (2R,3R,4R)-2,3,5-TRIHYDROXY-4-{[(2S,3R,4S,5R,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}PENTANAL
• D-XYLOSE, 4-O-.BETA.-D-GALACTOPYRANOSYL-
• EN300-33420829
• Q27273652
• SCHEMBL3959453
• DTXSID60161484
• Gaxilose [INN]
• GAXILOSE [WHO-DD]
• A571S2B3JE
• (2R,3R,4R)-2,3,5-TRIHYDROXY-4-(((2S,3R,4S,5R,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)TETRAHYDRO-2H-PYRAN-2-YL)OXY)PENTANAL
• GAXILOSE, (+)-

• Inchi： 1S/C11H20O10/c12-1-4(15)7(16)5(2-13)20-11-10(19)9(18)8(17)6(3-14)21-11/h1,4-11,13-19H,2-3H2/t4-,5+,6+,7+,8-,9-,10+,11+/m0/s1
• InChI Key： BYZQBCIYLALLPA-NOPGXMAYSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@H]([C@H]1CO)O)O)O)O[C@H](CO)[C@@H]([C@H](C=O)O)O

Computed Properties

• Exact Mass: 312.106
• Monoisotopic Mass: 312.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.4
• Topological Polar Surface Area: 177Ų

Experimental Properties

• Density: 1.65
• Boiling Point: 659.4°C at 760 mmHg
• Flash Point: 251.3°C
• Refractive Index: 1.609

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides

Additional information on D-Xylose, 4-O-b-D-galactopyranosyl-

D-Xylose, 4-O-b-D-galactopyranosyl- (CAS No. 14087-31-1): A Comprehensive Overview in Modern Chemical Biology

D-Xylose, 4-O-b-D-galactopyranosyl- (CAS No. 14087-31-1) is a structurally complex carbohydrate derivative that has garnered significant attention in the field of chemical biology due to its unique glycosidic linkage and potential biological activities. This compound, characterized by its 4-O-b-D-galactopyranosyl moiety, represents a fascinating subject of study for researchers exploring glycoscience and its applications in pharmaceuticals, diagnostics, and biotechnology.

The synthesis and characterization of D-Xylose, 4-O-b-D-galactopyranosyl-, involve intricate carbohydrate chemistry techniques that require precise control over reaction conditions and stereochemistry. The formation of the beta-1,4 glycosidic bond between xylose and galactose is a critical step, necessitating advanced methodologies such as enzymatic catalysis or chemoenzymatic approaches to achieve high yields and enantiopurity. Recent advancements in synthetic glycosylation have enabled the efficient production of this compound, paving the way for its exploration in various biological systems.

One of the most compelling aspects of D-Xylose, 4-O-b-D-galactopyranosyl-, is its potential role as a bioactive molecule. Studies have suggested that this glycoside may modulate cellular processes by interacting with specific receptors or enzymes. For instance, research has indicated that it could influence pathways involved in inflammation and immune response. The presence of the galactose moiety enhances its solubility and stability, making it an attractive candidate for drug delivery systems and therapeutic applications.

The pharmacological properties of D-Xylose, 4-O-b-D-galactopyranosyl-, have been further investigated in preclinical models. Researchers have observed promising effects in reducing oxidative stress and promoting tissue repair. These findings align with the growing interest in natural product-inspired glycomimetics that mimic the structural features of biologically active carbohydrates. The compound's ability to interact with glycan-binding proteins has opened new avenues for developing targeted therapies against chronic diseases.

In the realm of chemical biology, D-Xylose, 4-O-b-D-galactopyranosyl-, serves as a valuable tool for studying carbohydrate-protein interactions. Its unique structure allows researchers to dissect the role of specific glycosidic linkages in mediating biological functions. High-resolution structural techniques such as NMR spectroscopy and mass spectrometry have been instrumental in elucidating the conformational dynamics of this compound, providing insights into its binding affinity and specificity.

The industrial relevance of D-Xylose, 4-O-b-D-galactopyranosyl-, extends beyond academic research. Its derivatives are being explored as components in functional foods and nutraceuticals due to their potential health benefits. The compound's ability to enhance gut microbiota balance has been highlighted in several studies, suggesting its role in maintaining metabolic health. This has spurred interest from the food science industry in incorporating this glycoside into dietary supplements and fortified products.

Future directions for research on D-Xylose, 4-O-b-D-galactopyranosyl-, include exploring its synergistic effects with other bioactive molecules. Combining it with small-molecule drugs or natural products could lead to novel therapeutic strategies with enhanced efficacy. Additionally, computational modeling and molecular dynamics simulations are being employed to predict the behavior of this compound within complex biological environments. These approaches will help optimize its design for specific applications.

The development of synthetic methodologies for D-Xylose, 4-O-b-D-galactopyranosyl-, is another area of active investigation. Researchers are focusing on green chemistry principles to minimize waste and improve sustainability in glycoside synthesis. Biocatalytic routes using engineered enzymes offer a promising alternative to traditional chemical methods, reducing energy consumption and environmental impact while maintaining high product quality.

In conclusion, D-Xylose, 4-O-b-D-galactopyranosyl- (CAS No. 14087-31-1) represents a significant advancement in glycoscience with far-reaching implications for health and biotechnology. Its unique structural features and biological activities make it a compelling candidate for therapeutic development and industrial applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping the future of chemical biology.